Cas no 61308-33-6 (1H-Indazole-1-acetamide, N-methyl-3-phenyl-)

• Product Name: 1H-Indazole-1-acetamide, N-methyl-3-phenyl-
• CAS No: 61308-33-6
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 484886
• PubChem ID: 13330955
• Update Time: 2025-04-19

1H-Indazole-1-acetamide, N-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetamide, N-methyl-3-phenyl-
• N-methyl-2-(3-phenylindazol-1-yl)acetamide
• BRD-K79487335-001-01-4
• SCHEMBL17322865
• DTXSID70537111
• Inz-25
• 61308-33-6
• N-Methyl-2-(3-phenyl-1H-indazol-1-yl)acetamide
• BDBM192034
• AKOS001857235

• Inchi： 1S/C16H15N3O/c1-17-15(20)11-19-14-10-6-5-9-13(14)16(18-19)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,17,20)
• InChI Key： RLXYPKXOFQVDLB-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2C(C2C=CC=CC=2)=N1)NC

Computed Properties

• Exact Mass: 265.12165
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92